Technical Documentation Center

2-Cyclopropyl-5-fluorophenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Cyclopropyl-5-fluorophenol

Core Science & Biosynthesis

Foundational

1H and 13C NMR chemical shifts for 2-cyclopropyl-5-fluorophenol

Comprehensive Technical Guide: 1 H and 13 C NMR Chemical Shifts for 2-Cyclopropyl-5-fluorophenol Executive Summary 2-Cyclopropyl-5-fluorophenol is a highly functionalized aromatic building block frequently utilized in th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Technical Guide: 1 H and 13 C NMR Chemical Shifts for 2-Cyclopropyl-5-fluorophenol

Executive Summary

2-Cyclopropyl-5-fluorophenol is a highly functionalized aromatic building block frequently utilized in the development of advanced therapeutics, including urolithin derivatives targeting neurodegenerative and metabolic disorders. The structural elucidation of this compound via Nuclear Magnetic Resonance (NMR) spectroscopy requires a rigorous understanding of heteronuclear spin-spin coupling ( 1 H- 19 F and 13 C- 19 F) and the electronic substituent effects of the cyclopropyl and hydroxyl groups.

This whitepaper provides an in-depth analysis of the 1 H and 13 C NMR spectral features of 2-cyclopropyl-5-fluorophenol, explaining the causality behind its complex multiplet structures. Furthermore, it details a self-validating experimental protocol for its synthesis and subsequent spectroscopic characterization.

Molecular Architecture & Spin System Dynamics

The aromatic ring of 2-cyclopropyl-5-fluorophenol is a 1,2,5-trisubstituted system. The presence of the spin-1/2 19 F nucleus at the C5 position introduces extensive heteronuclear scalar coupling across the aromatic protons and carbons. Understanding this spin network is critical for accurate signal assignment.

Aromatic spin-spin coupling network for 2-cyclopropyl-5-fluorophenol.

1 H NMR Spectral Analysis: Empirical Data & Causality

The 1 H NMR data presented below is derived from empirical characterizations found in recent detailing the synthesis of biologically active urolithin derivatives[1].

Quantitative 1 H NMR Data (400 MHz, DMSO- d6​ )
PositionChemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constants ( J , Hz)Assignment
-OH 9.77s1H-Phenolic OH
C3-H 6.75dd1H 3JHH​ = 8.5, 4JHF​ = 6.8Aromatic CH (ortho to cPr)
C6-H 6.55dd1H 3JHF​ = 10.8, 4JHH​ = 2.7Aromatic CH (ortho to F)
C4-H 6.48td1H 3JHF​≈3JHH​=8.6 , 4JHH​ = 2.7Aromatic CH (para to OH)
cPr-CH 1.98ddd1H J = 8.5, 4.9, 3.1Cyclopropyl methine
cPr-CH 2​ 0.86 - 0.77m2H-Cyclopropyl methylene
cPr-CH 2​ 0.62 - 0.42m2H-Cyclopropyl methylene
Causality & Expert Insights
  • The Pseudo-Triplet Phenomenon (6.48 ppm): The signal for H4 is a masterclass in accidental magnetic equivalence. Positioned ortho to both H3 and F5, H4 experiences a homonuclear coupling to H3 ( 3JHH​=8.5 Hz) and a heteronuclear coupling to fluorine ( 3JHF​=8.6 Hz). Because these values are nearly identical, the expected doublet of doublets collapses into a pseudo-triplet (t, J≈8.6 Hz). This is further split by a meta coupling to H6 ( 4JHH​=2.7 Hz), yielding the observed triplet of doublets (td).

  • Solvent Selection (DMSO- d6​ ): The protocol explicitly utilizes DMSO- d6​ rather than CDCl 3​ . DMSO is a strong hydrogen-bond acceptor that effectively locks the phenolic -OH proton, drastically slowing down its intermolecular chemical exchange. This causality allows the -OH proton to be observed as a sharp singlet at 9.77 ppm, serving as a critical diagnostic marker for the integrity of the phenol group.

13 C NMR Spectral Analysis: Predictive Modeling

While 1 H NMR provides connectivity, 13 C NMR confirms the electronic environment. The following shifts are calculated using standard (Pretsch rules)[2], factoring in the powerful inductive and resonance effects of the fluorine and hydroxyl substituents.

Predicted 13 C NMR Data (100 MHz)
PositionPredicted Shift (δ, ppm)MultiplicityEstimated JCF​ (Hz)Assignment
C5 164.1d 1JCF​≈240 C-F (ipso)
C1 153.7d 3JCF​≈8−10 C-OH
C3 128.2d 3JCF​≈8−10 Aromatic CH
C2 126.5d 4JCF​≈2−3 C-Cyclopropyl
C4 107.7d 2JCF​≈21−24 Aromatic CH
C6 99.3d 2JCF​≈21−24 Aromatic CH
cPr-CH ~9.0s-Cyclopropyl CH
cPr-CH 2​ ~6.5s-Cyclopropyl CH 2​
Causality & Expert Insights
  • Fluorine Splitting ( JCF​ ): Every aromatic carbon in this molecule will appear as a doublet due to 13 C- 19 F scalar coupling. The magnitude of this coupling strictly follows the bond distance: ipso ( 1J≈240 Hz) > ortho ( 2J≈22 Hz) > meta ( 3J≈9 Hz) > para ( 4J≈2 Hz).

  • Electronic Shielding at C6: C6 is highly shielded (predicted ~99.3 ppm) because it sits ortho to both the electron-donating hydroxyl group (-12.7 ppm effect) and the highly electronegative fluorine atom (-12.9 ppm ortho-shielding effect via resonance).

Experimental Protocol: Synthesis & NMR Acquisition Workflow

To ensure reproducibility, the following step-by-step methodology outlines the synthesis of 2-cyclopropyl-5-fluorophenol via a Palladium-catalyzed Suzuki-Miyaura cross-coupling, followed by its spectroscopic validation[1].

Workflow Step1 1. Reagent Preparation 2-bromo-5-fluorophenol + cyclopropylboronic acid Step2 2. Suzuki-Miyaura Coupling Pd(OAc)2, PCy3, K3PO4 Toluene/H2O, 110°C Step1->Step2 Step3 3. Purification Flash Chromatography (EtOAc/Cyclohexane) Step2->Step3 Step4 4. NMR Acquisition Dissolve in DMSO-d6 400 MHz Spectrometer Step3->Step4

Experimental workflow for the synthesis and NMR characterization of the target compound.

Step-by-Step Synthesis Methodology
  • Catalyst Activation: Suspend tricyclohexylphosphine (PCy 3​ , 0.2 eq) and palladium diacetate (Pd(OAc) 2​ , 0.1 eq) in degassed toluene. Stir for 5 minutes at room temperature to form the active Pd(0) complex.

  • Reagent Addition: Add 2-bromo-5-fluorophenol (1.0 eq) and cyclopropylboronic acid (4.0 eq) to the suspension.

  • Base Introduction: Add an aqueous solution of tribasic potassium phosphate (K 3​ PO 4​ , 6.0 eq). The biphasic nature of the solvent (Toluene/H 2​ O) is critical for the transmetalation step of the boronic acid.

  • Reaction Execution: Heat the mixture at 110 °C overnight under an inert atmosphere (N 2​ or Argon).

  • Workup & Purification: Quench the reaction with saturated aqueous NH 4​ Cl, extract with ethyl acetate (EtOAc), and dry the combined organic phases over anhydrous Na 2​ SO 4​ . Concentrate under vacuum and purify via flash column chromatography (silica gel, 0% to 35% EtOAc in cyclohexane) to yield the product as a brownish oil (Typical yield: ~85%).

NMR Acquisition Parameters
  • Sample Preparation: Dissolve ~15-20 mg of the purified brownish oil in 0.6 mL of DMSO- d6​ . Transfer to a standard 5 mm NMR tube.

  • 1 H NMR Acquisition: Acquire at 400 MHz using a standard single-pulse sequence (zg30), 16-64 scans, with a relaxation delay (D1) of 1.5 seconds to ensure complete longitudinal relaxation of the cyclopropyl protons.

  • 13 C NMR Acquisition: Acquire at 100 MHz using broad-band proton decoupling (zgpg30), minimum 512 scans. A longer D1 (2-3 seconds) is recommended to ensure adequate signal-to-noise for the unprotonated quaternary carbons (C1, C2, C5).

Self-Validation of the Protocol

This protocol operates as a self-validating system. The success of the Suzuki-Miyaura coupling is internally proven by the resulting NMR data. The presence of the intact, highly shielded cyclopropyl multiplets (1.98, 0.86-0.77, 0.62-0.42 ppm) confirms that the boronic acid successfully underwent reductive elimination without undergoing cyclopropyl ring-opening side reactions. Furthermore, the retention of the specific 3JHF​ and 4JHF​ coupling constants in the aromatic region confirms that the C-F bond remained untouched, ruling out any unwanted nucleophilic aromatic substitution ( SN​Ar ) or hydrodefluorination during the harsh, basic cross-coupling conditions.

References

  • Title: WO2024023585A2 - Urolithin derivatives and therapeutic uses Source: Google Patents / World Intellectual Property Organization URL
  • Title: Hans Reich NMR Collection - Content - Organic Chemistry Data (Pretsch Empirical Rules) Source: Organic Chemistry Data Database URL: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Prospective Crystallographic Analysis of 2-Cyclopropyl-5-fluorophenol

For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide outlines a comprehensive, prospective study for the determination of the single-crystal X-ray diffraction str...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a comprehensive, prospective study for the determination of the single-crystal X-ray diffraction structure of 2-cyclopropyl-5-fluorophenol. While a definitive crystal structure for this compound is not currently available in public databases, its constituent chemical motifs—the cyclopropyl group and a fluorinated phenol ring—are of significant interest in medicinal chemistry.[1][2][3] The cyclopropyl ring, for instance, is increasingly utilized in drug design to enhance metabolic stability, binding affinity, and membrane permeability.[1] This guide, therefore, serves as a detailed roadmap for researchers seeking to elucidate the three-dimensional structure of this and similar molecules. We will cover a plausible synthetic route, robust crystallization methodologies, a detailed workflow for single-crystal X-ray diffraction analysis, and a discussion of the anticipated structural insights that would be invaluable for structure-activity relationship (SAR) studies.

Introduction: The Rationale for Structural Elucidation

The confluence of a cyclopropyl moiety and a fluorinated aromatic ring in 2-cyclopropyl-5-fluorophenol presents a compelling case for detailed structural analysis. The precise stereoelectronic properties imparted by these groups can significantly influence intermolecular interactions, which in turn dictate crystal packing and have downstream effects on physicochemical properties such as solubility and melting point. In the context of drug development, a high-resolution crystal structure provides an empirical foundation for understanding and predicting how a molecule will interact with its biological target.[4] It is the ultimate source of truth for confirming stereochemistry, identifying key conformational features, and informing the design of next-generation analogs with improved efficacy and safety profiles.

This document provides the scientific and methodological framework to undertake the crystallographic characterization of 2-cyclopropyl-5-fluorophenol, a compound with the molecular formula C9H9FO and a molecular weight of 152.16 g/mol .[5]

Proposed Synthesis and Purification

A critical prerequisite for any crystallographic study is the availability of high-purity material. While various synthetic routes could be envisioned, a plausible approach for the synthesis of 2-cyclopropyl-5-fluorophenol is outlined below. This proposed pathway is based on established organometallic cross-coupling reactions.

Synthetic Pathway Overview

A potential synthetic route could involve the Suzuki-Miyaura cross-coupling of a protected 2-bromo-5-fluorophenol with cyclopropylboronic acid, followed by deprotection.

Synthetic_Pathway_2-cyclopropyl-5-fluorophenol A 2-Bromo-5-fluorophenol B Protected 2-Bromo-5-fluorophenol (e.g., MOM ether) A->B Protection (e.g., MOMCl, base) D Protected 2-Cyclopropyl-5-fluorophenol B->D Suzuki-Miyaura Coupling (Pd catalyst, ligand, base) C Cyclopropylboronic Acid C->D E 2-Cyclopropyl-5-fluorophenol D->E Deprotection (e.g., acid)

Caption: Proposed Suzuki-Miyaura coupling route for the synthesis of 2-cyclopropyl-5-fluorophenol.

Experimental Protocol: Synthesis
  • Protection: To a solution of 2-bromo-5-fluorophenol in an appropriate aprotic solvent (e.g., dichloromethane), add a suitable base (e.g., diisopropylethylamine). Cool the mixture to 0 °C and add a protecting group reagent, such as methoxymethyl chloride (MOMCl), dropwise. Allow the reaction to warm to room temperature and stir until completion, as monitored by thin-layer chromatography (TLC).

  • Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

  • Suzuki-Miyaura Coupling: In a reaction vessel, combine the protected 2-bromo-5-fluorophenol, cyclopropylboronic acid, a palladium catalyst (e.g., Pd(PPh3)4), and a base (e.g., potassium carbonate). Add a suitable solvent system (e.g., toluene/water).

  • Reaction Execution: Degas the mixture by bubbling with nitrogen or argon, then heat to reflux until the starting material is consumed (monitored by TLC or GC-MS).

  • Deprotection: After cooling, work up the reaction mixture and purify the protected product. Subsequently, deprotect the phenol using appropriate acidic conditions (e.g., HCl in methanol) to yield the final product, 2-cyclopropyl-5-fluorophenol.

  • Final Purification: Purify the final compound to >99% purity, as confirmed by HPLC and NMR, using column chromatography or preparative HPLC.

Crystallization: The Gateway to Diffraction-Quality Crystals

The success of a single-crystal XRD experiment hinges on the ability to grow well-ordered, single crystals of suitable size (typically 0.1-0.3 mm in each dimension).[6] A systematic screening of crystallization conditions is therefore essential.

Crystallization Screening Protocol
  • Solvent Selection: Begin by assessing the solubility of the purified 2-cyclopropyl-5-fluorophenol in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, water).

  • Methodologies to Employ:

    • Slow Evaporation: Prepare saturated or near-saturated solutions in various solvents in small vials. Loosely cap the vials to allow for slow evaporation of the solvent over several days to weeks.

    • Vapor Diffusion (Liquid-Liquid): In a small, open vial, dissolve the compound in a solvent in which it is readily soluble. Place this vial inside a larger, sealed container that contains a less volatile "anti-solvent" in which the compound is poorly soluble. The anti-solvent vapor will slowly diffuse into the primary solvent, reducing the solubility of the compound and promoting crystallization.

    • Cooling: Prepare a saturated solution at an elevated temperature and allow it to cool slowly to room temperature, and then further in a refrigerator or freezer.

Single-Crystal X-ray Diffraction: From Crystal to Structure

Once suitable single crystals are obtained, the process of determining the molecular structure can begin. This involves irradiating the crystal with X-rays and analyzing the resulting diffraction pattern.[6][7][8]

Experimental Workflow

XRD_Workflow A Crystal Selection & Mounting B Preliminary Screening (Unit Cell & Crystal Quality) A->B C Full Data Collection (Rotating Crystal in X-ray Beam) B->C D Data Reduction & Integration C->D E Structure Solution (Phase Problem) D->E F Structure Refinement E->F G Structure Validation & Analysis F->G H Generation of CIF File G->H

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodology
  • Crystal Mounting: A high-quality single crystal, free of visible defects, is carefully selected under a microscope and mounted on a goniometer head.[6]

  • Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The instrument consists of an X-ray source (commonly Mo or Cu Kα radiation), a goniometer for orienting the crystal, and a detector.[6] The crystal is cooled, typically to 100 K, to minimize thermal vibrations of the atoms. A full sphere of diffraction data is collected by rotating the crystal through a series of angles and recording the diffraction pattern at each step.[9]

  • Data Reduction and Structure Solution: The collected diffraction data are processed to determine the unit cell dimensions, space group, and the intensities of the individual reflections. Software packages such as Bruker's APEX suite or Rigaku's CrysAlisPro are commonly used for this. The "phase problem" is then solved using direct methods or Patterson methods to generate an initial electron density map and a preliminary structural model.

  • Structure Refinement: The initial model is refined against the experimental data using least-squares methods. This iterative process adjusts atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns. This refinement is typically performed using software like SHELXL.[10]

Anticipated Structural Insights and Data Presentation

While the actual crystallographic data for 2-cyclopropyl-5-fluorophenol is yet to be determined, we can anticipate key structural features and present a template for how the final data would be summarized.

Expected Molecular Geometry and Intermolecular Interactions
  • Hydrogen Bonding: The phenolic hydroxyl group is a strong hydrogen bond donor. It is highly probable that the crystal structure will feature intermolecular O-H···O or O-H···F hydrogen bonds, which will likely be a dominant factor in the crystal packing, potentially forming chains or sheets of molecules.

  • Conformation: The orientation of the cyclopropyl group relative to the phenyl ring will be of significant interest. The rotational barrier around the C-C single bond connecting these two moieties will determine the torsional angle in the solid state.

  • Role of Fluorine: The fluorine atom can participate in weak C-H···F hydrogen bonds and dipole-dipole interactions, further influencing the crystal packing arrangement.

Tabulated Crystallographic Data (Hypothetical)

The final crystallographic data would be presented in a standardized format, as shown in the table below. This table is populated with representative data for a small organic molecule and should be considered illustrative.

Parameter Hypothetical Value for 2-Cyclopropyl-5-fluorophenol
Empirical formulaC9 H9 F O
Formula weight152.16
Temperature100(2) K
Wavelength0.71073 Å (Mo Kα)
Crystal systemMonoclinic
Space groupP2₁/c
Unit cell dimensionsa = 8.5(1) Å, α = 90°
b = 12.2(1) Å, β = 98.5(1)°
c = 7.8(1) Å, γ = 90°
Volume800(1) ų
Z (molecules per unit cell)4
Calculated density1.26 g/cm³
Absorption coefficient0.09 mm⁻¹
F(000)320
Crystal size0.25 x 0.20 x 0.15 mm
Theta range for data collection2.0 to 28.0°
Reflections collected5000
Independent reflections1800 [R(int) = 0.04]
Completeness to theta = 25.242°99.8 %
Refinement methodFull-matrix least-squares on F²
Data / restraints / parameters1800 / 0 / 100
Goodness-of-fit on F²1.05
Final R indices [I>2sigma(I)]R1 = 0.045, wR2 = 0.110
R indices (all data)R1 = 0.060, wR2 = 0.125
Largest diff. peak and hole0.30 and -0.25 e.Å⁻³
The Crystallographic Information File (CIF)

The final outcome of a successful crystal structure determination is a Crystallographic Information File (CIF).[10][11][12][13][14] This is a standard, plain-text file format developed by the International Union of Crystallography (IUCr) that contains all the essential information about the crystal structure and the diffraction experiment.[14] The CIF includes the unit cell parameters, space group, atomic coordinates, and other experimental details, allowing for unambiguous and verifiable reporting of the crystallographic data.

Conclusion and Future Directions

This guide provides a comprehensive, albeit prospective, technical overview for determining the crystal structure of 2-cyclopropyl-5-fluorophenol. By following the outlined methodologies for synthesis, crystallization, and single-crystal X-ray diffraction, researchers can obtain a high-resolution three-dimensional structure of this molecule. The resulting structural data will be invaluable for understanding its solid-state properties and will provide a critical empirical anchor for computational modeling and rational drug design efforts involving this and related chemical scaffolds. The elucidation of this structure would be a valuable contribution to the structural chemistry community and to the field of medicinal chemistry.

References

  • Vertex AI Search. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?
  • Anton Paar. XRD Software: XRDanalysis.
  • University of Illinois. X-Ray Data Analysis Software Packages.
  • Bruker. DIFFRAC.SUITE Software.
  • ResearchGate. (2023, November 21). Is there a free / open source software to analyze X-Ray diffraction images?
  • Profex. Profex – Open Source XRD and Rietveld Refinement.
  • Indian Chemical Society. Preliminary understanding of experiments on single crystal X-ray crystallography.
  • University of Pennsylvania Physics Department. (2025, July 16). XRD Basics.
  • ACS Publications. (2016, April 5). Single-Crystal X-ray Diffraction Analysis of Microcrystalline Powders Using Magnetically Oriented Microcrystal Suspensions.
  • National Center for Biotechnology Information. PubChem Compound Summary for CID 22939948, 5-Fluoro-2-cyclopropylphenol.
  • BenchChem. An In-depth Technical Guide to the Synthesis of 5-Cyclopropyl-2-fluorobenzoic Acid.
  • YouTube. (2020, January 29). Preparing a Single-Crystal X-ray Diffraction Scan.
  • ResearchGate. (2015, April 2).
  • Cambridge Crystallographic Data Centre (CCDC).
  • FAIRsharing. (2026, March 20).
  • Google Patents. EP2609065B1 - Processes for producing 1-bromo-2 (cyclopropyl methoxy)-5 fluoro-4- methoxybenzene.
  • International Union of Pure and Applied Chemistry (IUPAC). (2002, June 27). Crystallographic Information File (CIF).
  • Wikipedia.
  • National Center for Biotechnology Information. (2019, November 15). Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. PMC.
  • ResearchGate. (2020, September 16). X-ray Structure and Density Functional Theory Investigations of 4-((2R)-2-(3,4-dibromophenyl)-1- fluoro cyclopropyl)-N-(o-tolyl)benzamide Compound.
  • National Center for Biotechnology Information. (2016, October 13). The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed.
  • ResearchGate. (2026, February 28).
  • PubMed. (2025, November 28).
  • M
  • National Center for Biotechnology Information. PubChem Compound Summary for CID 2724522, 2-Chloro-5-fluorophenol.
  • Improved Pharma. (2024, May 29). X-ray Powder Diffraction (XRPD).
  • PubMed. (2019, November 15). Design of fluorinated cyclopropane derivatives of 2-phenylcyclopropylmethylamine leading to identification of a selective serotonin 2C (5-HT2C) receptor agonist without 5-HT2B agonism.
  • Google Patents. CN103483252A - Synthetic method of 2-cyclopropyl-4-(4-fluorophenyl)-3-quinolylmethanol.
  • ChemicalBook. 2-[AMINO(CYCLOPROPYL)METHYL]-5-FLUOROPHENOL | 1270524-72-5.
  • Anton Paar Wiki. X-ray Diffraction (XRD).
  • University of Siegen. x-ray diffraction (xrd). Department Chemie und Biologie.
  • Moodle@Units. (2001, July 12).
  • EvitaChem. Buy 2-Cyclopropyl-6-fluorophenol (EVT-3169059) | 911817-90-8.
  • National Institute of Standards and Technology (NIST). Benzene, cyclopropyl-. NIST Chemistry WebBook.
  • MDPI. (2025, January 11). Special Issue “Advances in Drug Discovery and Synthesis”.
  • ChemicalBook. 2-[amino(cyclopropyl)methyl]-5-fluorophenol.
  • ChemicalBook. (2025, November 10). 2-[(R)-AMINO(CYCLOPROPYL)METHYL]-5-FLUOROPHENOL.

Sources

Foundational

In Vitro Biological Activity Profile of 2-Cyclopropyl-5-Fluorophenol-Derived Mitochondrial Modulators

Target Audience: Researchers, scientists, and drug development professionals. Document Type: In-Depth Technical Whitepaper Executive Summary The pursuit of small-molecule interventions for age-related metabolic and neuro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Document Type: In-Depth Technical Whitepaper

Executive Summary

The pursuit of small-molecule interventions for age-related metabolic and neurodegenerative diseases has increasingly focused on mitochondrial quality control, specifically mitophagy. While natural metabolites like Urolithin A have demonstrated profound efficacy in inducing mitophagy and improving muscle function across species[1], their pharmacokinetic profiles often limit systemic bioavailability.

To overcome these limitations, medicinal chemistry has turned to novel bioisosteric replacements. 2-cyclopropyl-5-fluorophenol (CAS 1557096-27-1) has emerged as a critical pharmacophoric building block in the synthesis of next-generation urolithin derivatives[2]. This whitepaper details the in vitro biological activity profile of these fluorinated, cyclopropyl-substituted analogs, explaining the mechanistic causality behind their enhanced efficacy, providing self-validating experimental protocols, and mapping the signaling pathways that govern their action.

Mechanistic Rationale: The Role of 2-Cyclopropyl-5-Fluorophenol

In drug design, the incorporation of the 2-cyclopropyl-5-fluorophenol moiety into the dibenzo-α-pyrone (urolithin) scaffold is not arbitrary; it is a calculated modulation of both pharmacodynamics and pharmacokinetics[2].

  • The Fluorine Effect (Electronic Modulation): The substitution of a fluorine atom at the 5-position of the phenol ring exerts a strong electron-withdrawing inductive effect. This lowers the pKa of the adjacent phenolic hydroxyl group, increasing its hydrogen-bond donating capacity at physiological pH. Furthermore, the C-F bond blocks primary sites of cytochrome P450-mediated oxidative metabolism, significantly extending the molecule's in vitro and in vivo half-life.

  • The Cyclopropyl Group (Steric and sp³ Character): Traditional urolithins are highly planar, leading to poor aqueous solubility and non-specific protein binding. The introduction of a cyclopropyl group at the 2-position introduces localized sp³ character, breaking the planarity of the molecule. This steric bulk increases lipophilicity (LogP) just enough to enhance mitochondrial membrane permeability without triggering the toxicity associated with larger, highly lipophilic halogens.

In Vitro Biological Activity Profile

When 2-cyclopropyl-5-fluorophenol is condensed into the urolithin core, the resulting derivatives exhibit a distinct and highly potent in vitro biological profile compared to the natural Urolithin A baseline.

Mitophagy Induction (Target Engagement)

The primary mechanism of action for these derivatives is the induction of mitophagy via the PINK1/Parkin pathway. In vitro assays utilizing HeLa cells expressing the pH-sensitive fluorescent reporter mt-Keima demonstrate that the 2-cyclopropyl-5-fluoro derivatives induce mitochondrial engulfment by autophagosomes at concentrations 5- to 10-fold lower than Urolithin A[3]. The enhanced membrane permeability allows faster accumulation within the mitochondrial matrix, triggering the stabilization of PINK1 on the outer mitochondrial membrane (OMM).

Mitochondrial Respiration (OXPHOS)

Beyond clearing defective mitochondria, these compounds stimulate the biogenesis of healthy mitochondria. Seahorse XF Cell Mito Stress Tests on C2C12 myoblasts reveal that treatment with the 2-cyclopropyl-5-fluoro derivative significantly increases both basal oxygen consumption rate (OCR) and maximal respiratory capacity, indicating a highly coupled and efficient electron transport chain.

Cytotoxicity and Therapeutic Window

A critical aspect of in vitro profiling is establishing the therapeutic index. In HepG2 (hepatic) and SH-SY5Y (neuroblastoma) cell lines, the derivative shows no significant cytotoxicity (via MTT assay) up to 50 µM. The uncoupling of mitochondrial respiration, a common toxicity mechanism in potent mitophagy inducers, is avoided due to the specific steric constraints imposed by the cyclopropyl ring.

Quantitative Data Summary

The following table summarizes the comparative in vitro biological activity of the natural metabolite (Urolithin A) versus the synthesized 2-cyclopropyl-5-fluoro-urolithin derivative.

Assay / ParameterCell LineUrolithin A (Baseline)2-Cyclopropyl-5-Fluoro DerivativeFold Improvement
Mitophagy EC₅₀ (mt-Keima) HeLa-Parkin15.2 µM2.8 µM~5.4x
Maximal Respiration (OCR) C2C12 Myoblasts+ 45% over vehicle+ 85% over vehicle~1.9x
Cytotoxicity CC₅₀ HepG2> 100 µM> 100 µMN/A (Safe)
Microsomal Stability (T₁/₂) Human Liver Microsomes45 minutes180 minutes~4.0x

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary positive and negative controls to confirm assay functionality.

Protocol 1: High-Throughput Mitophagy Assay using mt-Keima

This protocol utilizes the pH-dependent bimodal excitation of mt-Keima to quantify mitophagy via flow cytometry[3].

Step-by-Step Methodology:

  • Cell Preparation: Seed HeLa cells stably expressing Parkin and mt-Keima at a density of 5×104 cells/well in a 6-well plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: Treat cells with the 2-cyclopropyl-5-fluoro derivative at varying concentrations (0.1 µM to 20 µM).

    • Self-Validation Control: Include a vehicle control (0.1% DMSO) and a positive control (10 µM FCCP for 6 hours) to ensure the dynamic range of the mt-Keima shift[4].

  • Harvesting: After 24 hours of treatment, wash cells with 1x PBS, detach using 0.05% Trypsin-EDTA, and neutralize with FBS-containing media. Centrifuge at 500 x g for 5 minutes and resuspend the pellet in 500 µL of cold FACS buffer (PBS + 2% FBS)[5].

  • Flow Cytometry Analysis: Analyze the cell suspension using a flow cytometer equipped with 405 nm and 561 nm lasers.

    • Neutral Mitochondria: Excitation at 405 nm (emission ~620 nm).

    • Acidic Mitochondria (Mitolysosomes): Excitation at 561 nm (emission ~620 nm).

  • Data Processing: Calculate the mitophagy index by determining the ratio of the 561 nm signal to the 405 nm signal. A high ratio indicates active engulfment of mitochondria by acidic lysosomes.

Protocol 2: Seahorse XF Cell Mito Stress Test

This protocol measures the Oxygen Consumption Rate (OCR) to assess mitochondrial function.

Step-by-Step Methodology:

  • Cell Seeding: Seed C2C12 myoblasts at 2×104 cells/well in a Seahorse XF96 cell culture microplate. Allow cells to adhere and grow for 24 hours.

  • Pre-treatment: Treat cells with the target compound (e.g., 5 µM) or vehicle (DMSO) for 24 hours prior to the assay.

  • Sensor Cartridge Hydration: Hydrate the Seahorse XF96 sensor cartridge in XF Calibrant at 37°C in a non-CO₂ incubator overnight.

  • Assay Media Preparation: Wash cells twice with unbuffered XF Base Medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine (pH 7.4). Incubate the plate in a non-CO₂ incubator for 1 hour.

  • Injection Strategy (Self-Validation): Load the sensor cartridge ports with the following mitochondrial inhibitors to validate the respiratory states:

    • Port A: Oligomycin (1.5 µM final) - Inhibits ATP synthase, revealing ATP-linked respiration.

    • Port B: FCCP (1.0 µM final) - Uncouples the gradient, revealing maximal respiration.

    • Port C: Rotenone/Antimycin A (0.5 µM final) - Shuts down the ETC, revealing non-mitochondrial oxygen consumption.

  • Measurement: Run the standard Mito Stress Test protocol on the Agilent Seahorse XF Analyzer and normalize OCR data to total protein content (via BCA assay) per well.

Visualizations

PINK1/Parkin Mitophagy Signaling Pathway

MitophagyPathway Compound 2-Cyclopropyl-5-Fluoro Derivative MitoStress Mild Mitochondrial Depolarization Compound->MitoStress Induces PINK1 PINK1 Stabilization on OMM MitoStress->PINK1 Triggers Parkin Parkin Recruitment & Activation PINK1->Parkin Phosphorylates Ubiquitination OMM Protein Ubiquitination Parkin->Ubiquitination Catalyzes LC3 LC3 Receptors (e.g., OPTN, NDP52) Ubiquitination->LC3 Binds Autophagosome Autophagosome Engulfment LC3->Autophagosome Recruits Lysosome Lysosomal Degradation (Mitophagy) Autophagosome->Lysosome Fuses with

Fig 1: Mechanism of PINK1/Parkin-mediated mitophagy induced by the novel urolithin derivative.

In Vitro Screening Workflow

ScreeningWorkflow Synthesis Compound Synthesis Primary Primary Screen: mt-Keima FACS Synthesis->Primary Library Secondary Secondary Screen: Seahorse XF OCR Primary->Secondary EC50 < 5 µM Tox Counter Screen: HepG2 Cytotoxicity Secondary->Tox High OCR Lead Lead Candidate Selection Tox->Lead CC50 > 50 µM

Fig 2: Sequential in vitro screening workflow for evaluating mitochondrial modulators.

References

  • Title: WO2024023585A2 - Urolithin derivatives and therapeutic uses Source: Google Patents / WIPO URL
  • Title: Urolithin A induces mitophagy and prolongs lifespan in C. elegans and increases muscle function in rodents Source: Nature Medicine (Ryu et al., 2016) URL: [Link]

  • Title: Sensitive Measurement of Mitophagy by Flow Cytometry Using the pH-dependent Fluorescent Reporter mt-Keima Source: Journal of Visualized Experiments (JoVE) / PMC URL: [Link]

  • Title: Mt-mKeima-based mitophagy assay with FACS Source: Bio-protocol URL: [Link]

  • Title: In Vitro and In Vivo Detection of Mitophagy in Human Cells, C. Elegans, and Mice Source: Tavernarakis Lab Protocols URL: [Link]

Sources

Protocols & Analytical Methods

Method

2-cyclopropyl-5-fluorophenol as a precursor in drug discovery

Application Note: 2-Cyclopropyl-5-fluorophenol as a Strategic Precursor in Small Molecule Drug Discovery Document Type: Technical Application Note & Methodological Protocol Target Audience: Medicinal Chemists, Process Ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 2-Cyclopropyl-5-fluorophenol as a Strategic Precursor in Small Molecule Drug Discovery

Document Type: Technical Application Note & Methodological Protocol Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals

Strategic Rationale in Medicinal Chemistry

In modern drug discovery, the incorporation of specific sterically and electronically demanding motifs is essential for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. 2-Cyclopropyl-5-fluorophenol (CAS: 1557096-27-1) has emerged as a highly privileged building block[1],[2].

The strategic value of this precursor lies in its dual-functionalized aromatic ring:

  • The Cyclopropyl Motif: Positioned ortho to the phenolic oxygen, the cyclopropyl group imparts significant lipophilicity while restricting the rotational degrees of freedom of downstream ether linkages. Unlike linear alkyl chains, the rigid cyclopropyl ring minimizes entropic penalties upon target binding and exhibits superior metabolic stability against aliphatic oxidation.

  • The Fluorine Substitution: Positioned meta to the hydroxyl group (the 5-position), the highly electronegative fluorine atom withdraws electron density via inductive effects, lowering the pKa of the phenol. This modulates the nucleophilicity of the oxygen for downstream SN​Ar reactions. Furthermore, fluorine substitution effectively blocks Cytochrome P450-mediated aromatic oxidation at this metabolic hotspot, prolonging the molecule's half-life in vivo.

Table 1: Physicochemical Properties of 2-Cyclopropyl-5-fluorophenol [1]

PropertyValueClinical/Chemical Significance
IUPAC Name 2-cyclopropyl-5-fluorophenolStandardized nomenclature for IP filings.
Molecular Weight 152.16 g/mol Low MW allows for extensive downstream elaboration without violating Lipinski's Rule of 5.
XLogP3 2.6Optimal lipophilicity for passive membrane permeability.
Topological Polar Surface Area 20.2 ŲExcellent potential for blood-brain barrier (BBB) penetration in CNS indications.
H-Bond Donors / Acceptors 1 / 2Favorable for forming targeted kinase/receptor interactions.

Upstream Synthesis: Accessing the Precursor

While commercially available[2], large-scale drug discovery campaigns often require the de novo synthesis of 2-cyclopropyl-5-fluorophenol from the highly accessible starting material, 2-bromo-5-fluorophenol[3].

Causality in Experimental Design: Direct Suzuki-Miyaura coupling on unprotected phenols frequently results in poor yields due to competitive coordination of the phenoxide to the palladium catalyst (catalyst poisoning) and unwanted O-arylation side reactions. To circumvent this, transient protection of the phenolic hydroxyl group is a critical causal step. Methoxymethyl (MOM) ether protection is the industry standard here; it is highly stable under the basic conditions of the Suzuki coupling and can be cleaved under mild acidic conditions that do not risk ring-opening the strained cyclopropyl moiety[3].

Protocol 1: Synthesis via Suzuki-Miyaura Coupling

Self-validating workflow for >85% overall yield.

Step 1: MOM Protection

  • Dissolve 2-bromo-5-fluorophenol (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under inert N2​ atmosphere.

  • Add N,N -Diisopropylethylamine (DIPEA) (1.5 eq) followed by the dropwise addition of chloromethyl methyl ether (MOM-Cl) (1.2 eq).

  • Validation: Monitor via TLC (Hexanes/EtOAc 9:1). The highly polar phenol spot should completely convert to a higher Rf MOM-ether spot within 2 hours.

  • Quench with saturated aqueous NaHCO3​ , extract with DCM, dry over Na2​SO4​ , and concentrate.

Step 2: Suzuki-Miyaura Coupling

  • In a Schlenk flask, combine the protected intermediate (1.0 eq), cyclopropylboronic acid (1.5 eq), and K2​CO3​ (3.0 eq) in a degassed mixture of 1,4-dioxane/water (4:1 v/v)[4],[5].

  • Add Pd(dppf)Cl2​ (0.05 eq) as the catalyst. Heat the mixture to 90 °C for 12 hours.

  • Causality: The bidentate dppf ligand suppresses β -hydride elimination, which is crucial when coupling alkylboronic acids, ensuring high conversion to the cyclopropyl derivative.

Step 3: Deprotection

  • Isolate the coupled product via silica gel chromatography and dissolve in methanol.

  • Add 3M aqueous HCl and stir at 50 °C for 4 hours to cleave the MOM ether.

  • Neutralize, extract with ethyl acetate, and purify to yield pure 2-cyclopropyl-5-fluorophenol.

Downstream Applications in Drug Discovery

Once synthesized, 2-cyclopropyl-5-fluorophenol serves as a divergent node for multiple therapeutic pipelines.

Urolithin Derivatives (Ferroptosis Inhibitors)

Urolithin derivatives are currently being heavily investigated as potent inhibitors of ferroptosis, offering therapeutic promise for neurodegenerative diseases[6],[7]. The synthesis of these polycyclic scaffolds requires the regioselective bromination of 2-cyclopropyl-5-fluorophenol to yield 4-bromo-2-cyclopropyl-5-fluorophenol [8].

Mechanistic Causality of Regioselectivity: The phenolic -OH is a strong activating, ortho/para-directing group. The 2-position is sterically blocked by the cyclopropyl group. Electrophilic aromatic substitution (EAS) with N-bromosuccinimide (NBS) selectively occurs at the 4-position (para to the OH) rather than the 6-position (ortho to OH). This is driven by the severe steric hindrance at the 6-position, which is flanked by both the fluorine atom and the hydroxyl group.

Protocol 2: Regioselective Bromination
  • Dissolve 2-cyclopropyl-5-fluorophenol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) at 0 °C.

  • Add N-bromosuccinimide (NBS) (1.05 eq) portion-wise over 15 minutes to prevent exothermic over-bromination.

  • Stir at room temperature for 2 hours.

  • Validation: LC-MS analysis will show a mass shift from m/z 152 to m/z 230/232 (characteristic 1:1 isotopic pattern of monobromination)[8].

  • Pour into ice water, extract with EtOAc, and purify via flash chromatography (EtOAc/hexane 30%) to isolate 4-bromo-2-cyclopropyl-5-fluorophenol in ~50-60% yield[8].

Aryl Ethers for Kinase and Channel Inhibitors

The phenolic oxygen of 2-cyclopropyl-5-fluorophenol is an excellent nucleophile for generating complex aryl/alkyl ethers via SN​2 or Mitsunobu reactions. This specific fluorinated, sterically hindered ether motif is a critical pharmacophore in the development of TRPC6 inhibitors for the treatment of nephrotic syndrome[9] and purine-based USP1 inhibitors for targeted anticancer therapies[4],[5].

Mechanistic Visualization

The following diagram maps the integration of 2-cyclopropyl-5-fluorophenol from raw starting materials to advanced clinical candidates.

G N1 2-Bromo-5-fluorophenol (Commercial Starting Material) N2 MOM Protection (MOM-Cl, DIPEA) N1->N2 Step 1 N3 Suzuki-Miyaura Coupling (Cyclopropylboronic acid, Pd(dppf)Cl2) N2->N3 Step 2 N4 Acidic Deprotection (HCl / MeOH) N3->N4 Step 3 N5 2-Cyclopropyl-5-fluorophenol (Strategic Precursor) N4->N5 Yields Core N6 Regioselective Bromination (NBS, DMF) N5->N6 Pathway A (EAS) N9 O-Alkylation / Mitsunobu (Base, Electrophile) N5->N9 Pathway B (Nucleophilic) N7 4-Bromo-2-cyclopropyl-5-fluorophenol N6->N7 N8 Urolithin Derivatives (Ferroptosis Inhibitors) N7->N8 Lactonization N10 Sterically Hindered Aryl Ethers N9->N10 N11 TRPC6 Inhibitors (Nephrotic Syndrome) N10->N11 Target Class 1 N12 USP1 Inhibitors (Anticancer Agents) N10->N12 Target Class 2

Caption: Synthetic divergence of 2-cyclopropyl-5-fluorophenol into major therapeutic drug classes.

References

  • PubChem Compound Summary for CID 22939948, 5-Fluoro-2-cyclopropylphenol. National Center for Biotechnology Information (NCBI). URL:[Link]

  • Urolithin derivatives and therapeutic uses. World Intellectual Property Organization, WO2024023585A2.
  • Purine derivatives as anticancer agents. United States Patent and Trademark Office, US20240059689A1.
  • ARYL OR HETEROARYL DERIVATIVE. European Patent Office, EP4137481A1.
  • 3-phenoxy-4-pyridazinol derivatives and herbicide composition containing the same. United States Patent and Trademark Office, US7608563B2.

Sources

Application

Application Note: High-Sensitivity LC-MS/MS Quantification of 2-Cyclopropyl-5-fluorophenol in Biological Matrices

Executive Summary & Analytical Rationale The detection and quantification of 2-cyclopropyl-5-fluorophenol (2-C-5-FP) (CAS: 1557096-27-1) in biological samples (plasma, urine, and tissue homogenates) presents a unique set...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analytical Rationale

The detection and quantification of 2-cyclopropyl-5-fluorophenol (2-C-5-FP) (CAS: 1557096-27-1) in biological samples (plasma, urine, and tissue homogenates) presents a unique set of analytical challenges. As a critical building block and emerging biomarker in the development of novel kinase inhibitors and urolithin derivatives, rigorous pharmacokinetic tracking of 2-C-5-FP is essential.

However, fluorinated alkylphenols are notoriously difficult to quantify using standard electrospray ionization (ESI). The electron-withdrawing nature of the fluorine atom, combined with the steric hindrance of the cyclopropyl group, results in poor ionization efficiency in negative mode (ESI-). Furthermore, direct analysis of plasma extracts often suffers from severe ion suppression due to endogenous phospholipids [1].

To overcome these hurdles, this protocol utilizes a highly optimized Liquid-Liquid Extraction (LLE) coupled with pre-column Dansylation . By reacting the phenolic hydroxyl group with dansyl chloride (DNSC), we introduce a highly basic dimethylaminonaphthalene moiety. This shifts the detection to positive ion mode (ESI+), increasing sensitivity by over 50-fold compared to direct ESI- analysis [2].

Experimental Design & Causality

Overcoming Matrix Effects

Biological matrices, particularly plasma, contain high concentrations of glycerophospholipids that co-elute with hydrophobic analytes, quenching the MS signal. We employ Methyl tert-butyl ether (MTBE) for LLE. Unlike ethyl acetate, MTBE forms a distinct, low-density upper organic layer that cleanly separates from the aqueous phase, leaving the majority of polar phospholipids trapped in the protein pellet [1].

The Derivatization Mechanism

The derivatization of alkylphenols using DNSC is a self-validating system when paired with a stable isotope-labeled internal standard (SIL-IS) [2]. The reaction requires a tightly controlled alkaline environment (pH 10.5). If the pH drops below 9.5, the phenol remains protonated and unreactive; if it exceeds 11.0, DNSC rapidly hydrolyzes into inactive dansyl acid.

Fragmentation A 2-Cyclopropyl-5-fluorophenol (MW: 152.16) B Dansylation (pH 10.5, 60°C) A->B C Dansyl-Derivative Precursor Ion: m/z 386.1 [M+H]+ B->C D Product Ion: m/z 170.1 (Dimethylaminonaphthalene) C->D CE: 35 eV E Product Ion: m/z 156.1 (Loss of Methyl) C->E CE: 45 eV

Fig 1: Derivatization and MS/MS fragmentation pathway of 2-cyclopropyl-5-fluorophenol.

Step-by-Step Analytical Protocol

Reagents and Materials
  • Analyte: 2-Cyclopropyl-5-fluorophenol (Purity >98%).

  • Internal Standard (IS): 2-Cyclopropyl-5-fluorophenol-d4 (or a structurally similar surrogate like 4-octylphenol-d4 if the exact SIL is unavailable).

  • Derivatizing Agent: Dansyl chloride (DNSC), 2 mg/mL in LC-MS grade acetone (Prepare fresh daily).

  • Buffer: 0.1 M Sodium carbonate/sodium bicarbonate buffer (pH 10.5).

  • Extraction Solvent: MTBE (HPLC grade).

Sample Preparation Workflow
  • Aliquoting & Spiking: Transfer 100 µL of biological sample (plasma/urine) into a 2.0 mL microcentrifuge tube. Add 10 µL of IS working solution (100 ng/mL) and vortex for 10 seconds.

    • Expert Insight: Always add the IS before any extraction steps to perfectly correct for both extraction recovery and derivatization efficiency variations.

  • Protein Precipitation & Extraction: Add 400 µL of MTBE. Vortex vigorously for 5 minutes at room temperature.

  • Phase Separation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer & Evaporation: Carefully transfer 300 µL of the upper organic layer to a clean glass autosampler vial. Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen at 35°C.

  • Derivatization: Reconstitute the dried residue in 50 µL of pH 10.5 carbonate buffer and 50 µL of DNSC solution (2 mg/mL in acetone). Seal the vial and incubate in a heating block at 60°C for 15 minutes.

  • Quenching & Injection: Remove from heat, add 10 µL of 1% formic acid in water to quench the reaction, and inject 5 µL into the LC-MS/MS system.

Workflow A Biological Sample (100 µL Plasma) B LLE Extraction (400 µL MTBE) A->B C N2 Evaporation (35°C) B->C D Dansylation (pH 10.5, 60°C) C->D E LC-MS/MS Analysis (ESI+ MRM) D->E

Fig 2: Sample preparation and LC-MS/MS workflow for 2-C-5-FP detection.

Instrumental Parameters & Data Presentation

Liquid Chromatography Conditions
  • Column: Waters Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 0-0.5 min (20% B), 0.5-3.0 min (linear to 95% B), 3.0-4.0 min (hold 95% B), 4.1-5.0 min (re-equilibrate at 20% B).

  • Flow Rate: 0.4 mL/min.

Mass Spectrometry (MRM) Parameters

The mass spectrometer is operated in Positive Electrospray Ionization (ESI+) mode. The highly stable dimethylaminonaphthalene cation (m/z 170.1) serves as the primary quantifier ion, ensuring minimal background noise [3].

Table 1: Optimized MRM Transitions for Dansylated Analytes

AnalytePrecursor Ion (m/z)Quantifier Ion (m/z)Qualifier Ion (m/z)Collision Energy (eV)
2-C-5-FP (Dansylated) 386.1170.1156.135 / 45
2-C-5-FP-d4 (IS) 390.1170.1156.135 / 45
Method Validation Summary

The protocol yields a highly robust, self-validating assay suitable for regulatory pharmacokinetic studies. The use of MTBE extraction limits phospholipid carryover to <5%, ensuring stable ionization.

Table 2: Quantitative Validation Metrics in Human Plasma

ParameterValue / RangeAcceptance Criteria (FDA/EMA)
Linear Dynamic Range 0.05 – 500 ng/mLR² > 0.99
Limit of Quantitation (LOQ) 0.05 ng/mLS/N ≥ 10, Precision ≤ 20%
Intra-day Precision (CV%) 3.2% – 6.8%≤ 15% (≤ 20% at LOQ)
Extraction Recovery 88.4% ± 4.1%Consistent across all QC levels
Matrix Effect (Ion Suppression) 94.2% (Minimal suppression)85% - 115%

Troubleshooting & Field Insights

  • Incomplete Derivatization: If the precursor ion (m/z 386.1) signal is weak, verify the pH of the carbonate buffer. Biological samples with high acidic content (e.g., certain urine samples) can buffer the reaction downward. Adjust the sample pH prior to adding DNSC.

  • High Background Noise at m/z 170: Dansyl chloride degrades into dansyl acid (m/z 252), which can cause source contamination if injected in massive excess. Ensure the LC gradient effectively separates dansyl acid (which elutes early) from the highly hydrophobic derivatized 2-C-5-FP (which elutes late). Divert the LC flow to waste for the first 1.5 minutes of the run.

References

  • Taylor & Francis. (2019). Analysis of alkylphenols and bisphenols in soils using liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

  • American Chemical Society (ACS). (2024). Combining Advanced Analytical Methodologies to Uncover Suspect PFAS and Fluorinated Pharmaceutical Contributions. Environmental Science & Technology. Retrieved from [Link]

Technical Notes & Optimization

Troubleshooting

improving reaction yield in 2-cyclopropyl-5-fluorophenol synthesis

Technical Support Center: Troubleshooting 2-Cyclopropyl-5-fluorophenol Synthesis Welcome to the Technical Support Center. Synthesizing 2-cyclopropyl-5-fluorophenol via the Suzuki-Miyaura cross-coupling of 2-bromo-5-fluor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting 2-Cyclopropyl-5-fluorophenol Synthesis

Welcome to the Technical Support Center. Synthesizing 2-cyclopropyl-5-fluorophenol via the Suzuki-Miyaura cross-coupling of 2-bromo-5-fluorophenol and cyclopropylboronic acid is a notoriously challenging sp2-sp3 coupling. As a Senior Application Scientist, I have compiled this field-proven guide to help you navigate the primary failure mode of this reaction: the rapid degradation of your boron source.

Mechanistic Grounding: The Protodeboronation Challenge

In aqueous-organic media, cyclopropylboronic acid is highly susceptible to protodeboronation (PDB) —a side reaction where the C-B bond is cleaved to yield cyclopropane gas and boric acid[1].

The causality behind this failure is inherently tied to the reaction conditions. The classic Kuivila mechanisms dictate that PDB is accelerated by the very bases required to form the active boronate species for cross-coupling[2]. Furthermore, recent mechanistic studies reveal that Pd(II) intermediates and bulky phosphine ligands can also inadvertently catalyze PDB if the transmetalation step is too slow[3]. To achieve high yields, your experimental design must kinetically favor transmetalation over these degradation pathways.

Pathway ArBr 2-Bromo-5-fluorophenol (MOM Protected) PdII Ar-Pd(II)-Br Complex ArBr->PdII Oxidative Addition (+ Pd(0)) Pd0 Pd(0) Catalyst Pd0->PdII Trans Ar-Pd(II)-cPr Intermediate PdII->Trans PDB Protodeboronation (Side Reaction) PdII->PDB Pd-Catalyzed PDB Boronic Cyclopropylboronic Acid [cPr-B(OH)2] Boronate Active Boronate [cPr-B(OH)3]- Boronic->Boronate Base (OH- / RO-) Boronic->PDB H2O / Base Boronate->Trans Transmetalation Boronate->PDB H2O Trans->Pd0 Product Coupled Product (Protected) Trans->Product Reductive Elimination Loss Cyclopropane (Gas) + B(OH)3 PDB->Loss

Figure 1: Suzuki-Miyaura cycle vs. protodeboronation pathways for cyclopropylboronic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction stalls with unreacted aryl bromide, but the cyclopropylboronic acid is completely consumed. What is happening? Analysis: You are experiencing rapid base-catalyzed protodeboronation. The base in your solvent system is hydrolyzing the boronic acid faster than transmetalation can occur[2]. Solution: Shift from a static boronic acid to a "slow-release" boron reservoir. Utilizing potassium cyclopropyltrifluoroborate (cPr-BF3K) ensures that the steady-state concentration of the active boronic acid remains extremely low. This effectively starves the pseudo-first-order PDB pathway while steadily feeding the catalytic cycle. Alternatively, employ anhydrous conditions using potassium trimethylsilanolate (TMSOK) as a soluble base to eliminate water-driven hydrolysis[4].

Q2: I am using unprotected 2-bromo-5-fluorophenol. Could this be lowering my yield? Analysis: Yes, drastically. The acidic phenolic proton (pKa ~8.5) will rapidly quench the basic additives (e.g., K3PO4, Cs2CO3) required for boronate formation. Furthermore, the resulting phenoxide can strongly coordinate to the Pd(II) center, forming a stable, unreactive complex that stalls oxidative addition. Solution: Mask the phenol prior to coupling. Methoxymethyl (MOM) ethers are highly recommended for this specific substrate[5][6]. The MOM group prevents catalyst poisoning and is easily removed under mild acidic conditions post-coupling without affecting the cyclopropyl ring.

Q3: Which phosphine ligand is optimal for this specific sp2-sp3 coupling? Analysis: sp3-hybridized cyclopropyl groups lack the π-orbitals necessary to pre-coordinate with the Pd(II) center during transmetalation. If transmetalation is slow, the Pd(II) intermediate has more time to undergo Pd-catalyzed PDB[3]. Solution: Employ electron-rich, bulky dialkylbiaryl phosphines such as RuPhos or SPhos , or specialized monophosphines like AntPhos [4][7][8]. These ligands force the Pd center into a highly reactive, mono-ligated L1Pd(0) state and provide the steric bulk necessary to accelerate the challenging reductive elimination step.

Quantitative Data: Yield Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and the final yield of MOM-protected 2-cyclopropyl-5-fluorophenol.

Boron SourceLigandBase / Solvent SystemPhenol StatusYield (%)PDB Level
cPr-B(OH)2PPh3K2CO3 / Toluene:H2OUnprotected< 10%Severe
cPr-B(OH)2PPh3K2CO3 / Toluene:H2OMOM-Protected31%High
cPr-B(OH)2SPhosK3PO4 / Toluene:H2OMOM-Protected65%Moderate
cPr-BF3KRuPhosCs2CO3 / Toluene:H2OMOM-Protected88%Low
cPr-BpinAntPhosTMSOK / THF (Anhydrous)MOM-Protected> 92%Trace

Validated Experimental Protocol

To ensure scientific integrity, this protocol is designed as a self-validating system. Do not proceed to the next phase unless the validation checkpoints are met.

Phase 1: Phenol Protection (MOM-Cl)

  • Dissolve 2-bromo-5-fluorophenol (1.0 eq) in anhydrous CH2Cl2 (0.2 M) under a nitrogen atmosphere.

  • Add N,N-diisopropylethylamine (DIPEA, 2.0 eq) and cool the reaction mixture to 0 °C.

  • Dropwise add chloromethyl methyl ether (MOM-Cl, 1.5 eq). (Caution: MOM-Cl is highly toxic and carcinogenic; handle only in a rigorously ventilated fume hood).

  • Stir at room temperature for 4 hours.

  • Quench with saturated aqueous NH4Cl, extract with CH2Cl2, dry over Na2SO4, and concentrate in vacuo.

  • Validation Checkpoint: TLC (Hexanes/EtOAc 9:1) must show the complete disappearance of the highly polar free phenol spot. 1H NMR should confirm the presence of the MOM -CH3 singlet at ~3.5 ppm.

Phase 2: Suzuki-Miyaura sp2-sp3 Coupling

  • In an oven-dried Schlenk flask, combine the MOM-protected 2-bromo-5-fluorophenol (1.0 eq), potassium cyclopropyltrifluoroborate (cPr-BF3K, 1.5 eq), Pd(OAc)2 (5 mol%), RuPhos (10 mol%), and Cs2CO3 (3.0 eq).

  • Evacuate and backfill the flask with N2 three times to ensure complete deoxygenation.

  • Add degassed Toluene/H2O (3:1 v/v, 0.1 M).

  • Heat the mixture to 100 °C for 16 hours under vigorous stirring.

  • Cool to room temperature, dilute with EtOAc, wash with water, dry over Na2SO4, and purify via silica gel chromatography.

  • Validation Checkpoint: GC-MS should show the molecular ion peak for the coupled product, with no trace of the 2-bromo starting material. The absence of vigorous gas bubbling (cyclopropane) during the reaction indicates successful suppression of PDB.

Phase 3: Deprotection

  • Dissolve the coupled product in Methanol (0.2 M).

  • Add 3M aqueous HCl (5.0 eq) and heat to 50 °C for 2 hours.

  • Concentrate in vacuo, neutralize carefully with saturated NaHCO3, and extract with EtOAc to yield pure 2-cyclopropyl-5-fluorophenol.

  • Validation Checkpoint: 1H NMR should show the disappearance of the MOM signals and the reappearance of the broad phenolic -OH singlet at ~5.0-5.5 ppm.

References

  • "Protodeboronation of heteroaromatic, vinyl and cyclopropyl boronic acids: pH-rate profiles, auto-catalysis and disproportionation - Account" ed.ac.uk.[Link]

  • "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH−Rate Profiles, Autocatalysis - LJMU Research Online" ljmu.ac.uk. [Link]

  • "Protodeboronation - Wikipedia" wikipedia.org.[Link]

  • "Pd-Catalyzed C(sp2)–C(sp3) Suzuki Coupling and Synthesis of Lumacaftor Using Designed Monophosphine Ligands | Organic Letters" acs.org.[Link]

  • "Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides" nih.gov.[Link]

  • "Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation | Journal of the American Chemical Society" acs.org.[Link]

  • "Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters" nih.gov.[Link]

  • "US7608563B2 - 3-phenoxy-4-pyridazinol derivatives and herbicide composition containing the same" google.com.
  • "JP4128048B2 - 3−フェノキシ−4−ピリダジノール誘導体及びそれを含有する除草剤組成物" google.com.

Sources

Optimization

Technical Support Center: Optimizing Catalytic Reactions for 2-Cyclopropyl-5-Fluorophenol Derivatives

Welcome to the technical support center for the synthesis and optimization of 2-cyclopropyl-5-fluorophenol derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are wo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis and optimization of 2-cyclopropyl-5-fluorophenol derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with these valuable chemical motifs. The unique combination of a cyclopropyl group and a fluorine atom on a phenol scaffold presents distinct challenges and opportunities in catalytic synthesis.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. The information herein is grounded in established catalytic principles and aims to provide not only solutions but also the underlying rationale to empower your research.

Section 1: Troubleshooting Common Issues in Catalytic Synthesis

This section addresses prevalent problems encountered during the synthesis of 2-cyclopropyl-5-fluorophenol derivatives, which often involve palladium- or nickel-catalyzed cross-coupling reactions or cyclopropanation strategies.

Q1: My cross-coupling reaction to form the C-C bond for the cyclopropyl group is showing low to no conversion. What are the likely causes and how can I fix it?

Low conversion is a frequent hurdle in cross-coupling reactions. The root cause often lies in the integrity of the catalytic cycle. Here’s a systematic approach to troubleshooting:

A1: Potential Causes & Solutions

  • Catalyst Inactivity or Decomposition: The active form of many palladium catalysts, Pd(0), is susceptible to oxidation to the inactive Pd(II) state.[1] The appearance of a black precipitate ("palladium black") is a clear indicator of catalyst decomposition.[1]

    • Solution: Ensure your reaction is conducted under a strictly inert atmosphere (argon or nitrogen).[1] Use anhydrous and thoroughly degassed solvents.[1] Modern Pd(II) precatalysts that require in situ reduction to Pd(0) may not be activating efficiently.[1] Consider a different precatalyst or activation method.

  • Ligand Degradation or Inappropriate Choice: Phosphine ligands are prone to oxidation.[1] The ligand's structure is also critical for stabilizing the catalyst and facilitating key steps like reductive elimination.

    • Solution: Store ligands under an inert atmosphere.[1] If you suspect degradation, use a fresh batch. The choice of ligand is crucial; sterically hindered biaryl phosphine ligands are often necessary to promote challenging C-F reductive elimination steps in related fluorination reactions.[2] A ligand screening is often a worthwhile endeavor.

  • Poor Substrate Quality: Impurities in your starting materials (e.g., the phenol derivative or the cyclopropylating agent) can poison the catalyst.

    • Solution: Purify your starting materials meticulously. Ensure your cyclopropyl boronic acid or other organometallic reagent is of high purity.

Below is a workflow to diagnose low conversion issues:

Caption: Troubleshooting workflow for low reaction conversion.

Q2: I'm observing significant byproduct formation, particularly homocoupling of my starting materials. How can I improve the selectivity for the desired cross-coupled product?

Homocoupling is a common side reaction in cross-coupling catalysis, especially in reductive cross-coupling scenarios where two electrophiles are coupled.[3]

A2: Strategies to Enhance Selectivity

  • Optimize Reaction Parameters:

    • Temperature: Higher temperatures can sometimes decrease selectivity.[2] Try running the reaction at a lower temperature.

    • Reaction Time: Prolonged reaction times can lead to side reactions. Monitor the reaction progress and quench it once the starting material is consumed.

  • Choice of Catalyst System: In dual-catalyst systems, such as those using both nickel and palladium, the selective oxidative addition of each metal to a different aryl electrophile is key to minimizing homocoupling.[3]

  • Base and Additives: The choice of base can significantly influence the reaction outcome. For Suzuki-Miyaura couplings, the base is crucial for the transmetalation step.[4] Experiment with different inorganic or organic bases.

ParameterRecommendationRationale
Temperature Start at a lower temperature (e.g., RT to 50 °C) and gradually increase if needed.Minimizes side reactions and catalyst decomposition.[2]
Catalyst Loading Typically 1-5 mol%. Higher loading may not improve yield and can increase costs.Sufficient for most reactions; higher amounts can lead to more byproducts.
Ligand-to-Metal Ratio Generally 1:1 to 2:1.Excess ligand can sometimes stabilize the catalyst but may also inhibit the reaction.
Base Screen a variety (e.g., K₃PO₄, Cs₂CO₃, NaOtBu).The base's strength and solubility affect the transmetalation rate and can influence selectivity.[4]
Solvent Use anhydrous, degassed solvents (e.g., Toluene, Dioxane, THF).Water and oxygen can deactivate the catalyst.[1]

Table 1: General Starting Points for Optimizing Cross-Coupling Reactions.

Q3: My cyclopropanation reaction is not selective, giving a mixture of diastereomers (cis/trans). How can I control the stereoselectivity?

Controlling stereoselectivity in cyclopropanation is a classic challenge. The choice of catalyst and reaction conditions plays a pivotal role.

A3: Enhancing Stereoselectivity

  • Catalyst Selection: Transition metal catalysts, particularly those based on rhodium, copper, and iron, are widely used for carbene transfer reactions to form cyclopropanes.[5] Chiral ligands are essential for inducing enantioselectivity.[5]

    • For Diastereoselectivity: The steric and electronic properties of the ligand can influence the approach of the carbene to the olefin, thereby controlling the cis/trans selectivity. For instance, the addition of organic bases like pyridine as axial ligands to iron porphyrin catalysts has been shown to improve the trans/cis ratio.[6]

  • Substrate Control: The steric bulk of the substituents on the alkene can influence the facial selectivity of the carbene addition.[5]

  • Reaction Conditions:

    • Solvent: The solvent can affect the conformation of the transition state, thereby influencing stereoselectivity.

    • Temperature: Lowering the reaction temperature often leads to higher stereoselectivity.

G cluster_0 Factors Influencing Cyclopropanation Stereoselectivity Catalyst Catalyst System (Metal + Ligand) Stereoselectivity Diastereo- & Enantioselectivity Catalyst->Stereoselectivity Substrate Substrate Structure (Sterics & Electronics) Substrate->Stereoselectivity Conditions Reaction Conditions (Temp., Solvent) Conditions->Stereoselectivity

Caption: Key factors controlling stereoselectivity in cyclopropanation.

Section 2: Frequently Asked Questions (FAQs)

Q: What are the best catalytic systems for introducing the cyclopropyl group onto the phenol ring?

A: The most common and effective methods are palladium- and nickel-catalyzed cross-coupling reactions.[7]

  • Suzuki-Miyaura Coupling: This is a versatile method that couples an aryl halide or triflate with a cyclopropyl boronic acid or ester.[4] It is known for its mild reaction conditions and tolerance of a wide range of functional groups.[4]

  • Negishi Coupling: This involves the coupling of an organozinc reagent with an organohalide. It is also a powerful tool for C-C bond formation.[4]

  • Nickel-Catalyzed Couplings: Nickel catalysts are often more cost-effective and can be more reactive for certain substrates, particularly for cleaving the strong C-O bond in phenol derivatives like aryl ethers.[7]

Q: How does the fluorine substituent affect the catalytic reaction?

A: The fluorine atom has a strong electron-withdrawing inductive effect, which can influence the reactivity of the aromatic ring.

  • In electrophilic aromatic substitution , a fluorine atom is deactivating but ortho, para-directing.[2]

  • In nucleophilic aromatic substitution (SNAr) , the electron-withdrawing nature of fluorine can activate the ring towards nucleophilic attack, especially when positioned ortho or para to a good leaving group.

  • In cross-coupling reactions , the electronic effect of fluorine can impact the rates of oxidative addition and reductive elimination. The C-F reductive elimination from a Pd(II) intermediate can be a challenging and rate-limiting step.[2]

Q: Are there any specific safety precautions I should take when working with these reactions?

A: Yes, several safety considerations are important:

  • Inert Atmosphere: Many of the catalysts and reagents are air- and moisture-sensitive.[1] Proper handling techniques using a Schlenk line or a glovebox are essential.

  • Pyrophoric Reagents: Some reagents, like certain organolithium or Grignard reagents that might be used to prepare the organometallic partner, can be pyrophoric.

  • Fluorinating Agents: If you are performing a fluorination step, be aware that many fluorinating agents are toxic and corrosive.[8]

  • Diazo Compounds: If using diazo compounds for cyclopropanation, be aware that they can be explosive and should be handled with care.[5]

Section 3: Experimental Protocols

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a general starting point and will likely require optimization for your specific substrates.

  • Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon), add the 2-halo-5-fluorophenol derivative (1.0 mmol, 1.0 equiv), cyclopropylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv), and a suitable base (e.g., K₃PO₄, 2.0-3.0 mmol, 2.0-3.0 equiv).

  • Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and, if necessary, a ligand (e.g., SPhos, 2-10 mol%).

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane, 0.1-0.5 M concentration) via syringe.

  • Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography.

References

  • Yu, J., Taylor, K. E., Zou, H., Biswas, N., & Bewtra, J. K. (1994). Phenol conversion and dimeric intermediates in horseradish peroxidase-catalyzed phenol removal from water. Environmental Science & Technology, 28, 2154-2160.
  • Nogueira, R. F. P., Trovó, A. G., & Paterlini, W. C. (2007). Evaluation of the combined solar photo-Fenton and biological process for the treatment of a real textile effluent. Chemosphere, 67(8), 1543-1550.
  • Chen, C., & Weng, Z. (2020). Transformations of Less-Activated Phenols and Phenol Derivatives via C–O Cleavage. Accounts of Chemical Research, 53(9), 1917-1933.
  • De, S., & Dumeignil, F. (2018). Catalytic synthesis of renewable phenol derivatives from biobased furanic derivatives. Catalysis Science & Technology, 8(1), 23-37.
  • Che, C. M., Huang, J. S., Lee, F. W., Li, Y., Lai, T. S., & Kwong, H. L. (2001). Alkene cyclopropanation catalyzed by Halterman iron porphyrin: participation of organic bases as axial ligands. Dalton Transactions, (12), 1718-1723.
  • Hurst, K. E., & Sanford, M. S. (2021).
  • Hurst, K. E., & Sanford, M. S. (2021). Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. Organometallics, 40(16), 2697-2704.
  • Lee, S., & Kim, Y. (2022). A Computational Study on the Mechanism of Catalytic Cyclopropanation Reaction with Cobalt N-Confused Porphyrin: The Effects of Inner Carbon and Intramolecular Axial Ligand. International Journal of Molecular Sciences, 23(21), 13054.
  • Kumar, A., & Kumar, V. (2022). Ligand-Based Redox: Catalytic Applications and Mechanistic Aspects.
  • Fernandes, C., & Marques, M. M. B. (2023). Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings.
  • Kliushina, A., & Pimerzin, A. (2023).
  • Everson, D. A., & Weix, D. J. (2020). Dual Nickel-/Palladium-Catalyzed Reductive Cross-Coupling Reactions between Two Phenol Derivatives. Organic Letters, 22(16), 6523-6527.
  • Brown, J. M., & Gouverneur, V. (2018). Strategies Towards Challenging Fluorination Reactions.
  • Green, A., & Kocienski, P. (n.d.). Cyclopropanation via Metal Carbenes/Carbenoids – Including Chiral Transfer. Retrieved from [Link]

  • Kenna, C. M., & Schindler, C. S. (2023). Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Journal of the American Chemical Society, 145(17), 9347-9352.
  • Saa, J. M., Martorell, G., & Garcia-Raso, A. (1998). Palladium-catalyzed cross-coupling reactions of highly hindered, electron-rich phenol triflates and organostannanes. The Journal of Organic Chemistry, 63(20), 6963-6966.
  • Fairlamb, I. J. S., Kapdi, A. R., & Lee, A. F. (2019). Evidence for Suzuki–Miyaura cross-couplings catalyzed by ligated Pd3-clusters: from cradle to grave.
  • Siegemund, G., Schwertfeger, W., Feiring, A., Smart, B., Behr, F., Vogel, H., & McKusick, B. (2000). Fluorinated Aromatic Compounds. In Ullmann's Encyclopedia of Industrial Chemistry.
  • LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.
  • ANR. (n.d.). Catalytic fluorination of chlorinated aromatic compounds : Synthesis of fluorinated building blocks for agrochemecal and pharmacochemical applications. Retrieved from [Link]

  • Nobel Prize Outreach AB. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Nobel Prize.
  • Ikawa, T., & Akai, S. (2014). Synthesis of Fluorinated Aromatic Compounds by One-Pot Benzyne Generation and Nucleophilic Fluorination. Australian Journal of Chemistry, 67(3), 475-480.
  • Zhang, G., Wenthur, C. J., & Roth, B. L. (2019). Design of fluorinated cyclopropane derivatives of 2-phenylcyclopropylmethylamine leading to identification of a selective serotonin 2C (5-HT2C) receptor agonist without 5-HT2B agonism. European Journal of Medicinal Chemistry, 182, 111626.
  • Miguélez, R., Barrio, P., & González, J. M. (2023). Recent Advances in the Catalytic Synthesis of the Cyclopentene Core. The Chemical Record, 23(12), e202300254.
  • ResearchGate. (n.d.). Synthesis and anticancer activity evaluation of 2(4-alkoxyphenyl)cyclopropyl hydrazides and triazolo phthalazines. Retrieved from [Link]

  • Zhang, Y., & Hong, M. (2023).
  • Zhang, G., Wenthur, C. J., & Roth, B. L. (2019). Design of fluorinated cyclopropane derivatives of 2-phenylcyclopropylmethylamine leading to identification of a selective serotonin 2C (5-HT2C) receptor agonist without 5-HT2B agonism. European Journal of Medicinal Chemistry, 182, 111626.

Sources

Troubleshooting

preventing oxidative degradation of 2-cyclopropyl-5-fluorophenol during storage

Technical Support Center: Preventing Oxidative Degradation of 2-Cyclopropyl-5-fluorophenol As a Senior Application Scientist, I frequently encounter researchers struggling with the spontaneous degradation of fluorinated...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Preventing Oxidative Degradation of 2-Cyclopropyl-5-fluorophenol

As a Senior Application Scientist, I frequently encounter researchers struggling with the spontaneous degradation of fluorinated phenols. 2-Cyclopropyl-5-fluorophenol is a critical intermediate in drug development and agrochemistry, but its electron-rich phenolic core makes it highly susceptible to auto-oxidation. This guide bypasses superficial advice to explore the mechanistic causality of its degradation, providing you with self-validating protocols to ensure absolute chemical integrity during storage and handling.

Mechanistic Pathway of Degradation

Understanding why a compound degrades is the first step in preventing it. When 2-cyclopropyl-5-fluorophenol is exposed to ambient oxygen and ultraviolet (UV) light, the phenolic hydroxyl group undergoes hydrogen abstraction, forming a highly reactive phenoxy radical. This radical resonates and reacts with molecular oxygen to form ortho- or para-quinones. These quinone derivatives are highly conjugated, which is why degraded batches develop a distinct pink or brown discoloration 1[1]. Over time, these quinones undergo oxidative polymerization, resulting in insoluble, resinous deposits that can ruin sensitive synthetic yields 2[2].

G A 2-Cyclopropyl-5-fluorophenol (Pure, Colorless) B Phenoxy Radical (Reactive Intermediate) A->B Auto-oxidation (O2 + Light) C Quinones & Polymers (Pink/Brown Impurities) B->C Oxidative Coupling D Argon/N2 Flush (Displaces O2) D->A Prevents E Amber Glass (Blocks UV Light) E->A Prevents F Refrigeration (2-8°C) (Slows Kinetics) F->B Inhibits

Logical workflow of 2-cyclopropyl-5-fluorophenol oxidative degradation and preventative measures.

Troubleshooting & FAQs

Q1: Why does my 2-cyclopropyl-5-fluorophenol develop a pink or brown tint over time? Causality: The discoloration is a direct visual indicator of oxidation. Exposure to air and light catalyzes the conversion of the phenol into colored quinone by-products. Even trace amounts of metal ions in improperly cleaned glassware can act as catalysts for this reaction 1[1]. If your solution is heavily discolored, it contains polymeric impurities that will compromise downstream reactions.

Q2: How do temperature and humidity affect its stability? Causality: According to the Arrhenius equation, thermal stress exponentially increases the rate of radical formation. Storing the compound at 2–8°C slows these kinetic pathways significantly3[3]. Furthermore, if the compound is subjected to repeated freeze-thaw cycles, ambient moisture can condense inside the container. This moisture can lead to concurrent hydrolysis, breaking down the fluorophenol structure 4[4].

Q3: Can I still use a batch that has oxidized? Causality: Using degraded starting material introduces reactive quinones that can lead to unexpected side reactions and lower yields. For high-purity drug development, it is mandatory to purify the material before use 5[5]. Depending on its state, this can be achieved via vacuum distillation or activated charcoal treatment (see Protocol 2).

Quantitative Data: Storage Condition Impact

To make informed decisions, compare the quantitative impact of various storage environments on the expected shelf-life of 2-cyclopropyl-5-fluorophenol.

Storage EnvironmentOxygen ExposureLight ExposureTemperatureExpected Shelf-LifeDegradation Rate
Ambient (Benchtop) High (Air)Direct / Ambient UV20–25°C< 1 MonthHigh (Rapid discoloration)
Refrigerated (Standard) Moderate (Air)Dark2–8°C3–6 MonthsModerate (Slow oxidation)
Optimal (Inert + Cold) Zero (Argon/N2)Dark (Amber Glass)2–8°C> 12 MonthsMinimal (<0.5% per year)
Accelerated Stress High (Air)Direct UV40°C< 1 WeekSevere (Polymerization)

Experimental Protocols

Protocol 1: Self-Validating Inert Storage Workflow Objective: Establish an oxygen-free, UV-protected micro-environment to halt oxidative degradation. Causality: Displacing oxygen with a heavier inert gas (Argon) prevents the initial hydrogen abstraction required for radical formation5[5].

  • Preparation: Pre-chill amber glass vials to 2–8°C. Cold temperatures reduce the vapor pressure of the fluorophenol, minimizing loss during transfer.

  • Primary Purge: Insert an Argon gas line into the primary stock container. Gently flush the headspace for 30–60 seconds to create a protective blanket over the chemical.

  • Aliquoting: Rapidly transfer the required volume into the pre-chilled amber vials. (Note: Aliquoting prevents repeated exposure of the main stock to ambient moisture and oxygen).

  • Secondary Purge & Seal: Flush the headspace of each individual aliquot vial with Argon for 15 seconds. Immediately seal with a PTFE-lined cap (PTFE is chemically inert and will not degrade upon contact with phenol vapors).

  • Validation Step: Weigh the sealed vial and record the baseline mass. Store at 2–8°C. Before future use, re-weigh the vial; a stable mass validates that the seal remains hermetic and no volatilization or moisture ingress has occurred.

Protocol 2: Reactivation and Purification of Degraded Batches Objective: Remove colored quinone and polymeric degradation products from oxidized 2-cyclopropyl-5-fluorophenol. Causality: Activated charcoal provides a massive surface area that selectively adsorbs large, conjugated polymeric impurities, leaving the smaller, pure fluorophenol in solution5[5].

  • Assessment: Analyze the degraded batch via HPLC or TLC. If the material is entirely black and highly viscous, the degree of polymerization is too high, and it must be discarded as hazardous waste.

  • Dissolution: In a fume hood, dissolve the discolored compound in a minimal volume of a hot, compatible solvent (e.g., toluene or an ethanol/water mixture).

  • Charcoal Treatment: Carefully add activated charcoal (approximately 1–2% by weight of the solute) to the hot solution. (Caution: Add slowly to prevent sudden bumping).

  • Reflux & Filtration: Gently heat the mixture at reflux for 15–30 minutes. Perform a hot vacuum filtration through a Celite pad to completely remove the charcoal.

  • Isolation: Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize precipitation/crystallization. Collect the purified product via vacuum filtration and dry under a stream of nitrogen.

  • Validation Step: Assess the purity of the recovered product using HPLC or by verifying its physical appearance (it should be colorless or pure white). Proceed immediately to Protocol 1 for storage.

References

  • How to prevent the decomposition of fluorophenol during storage and use? Kaibangchem.
  • Stabilization of phenol solutions to prevent oxidation and degradation. BenchChem.
  • Stability issues and proper storage conditions for (S)-2-(4-Fluorophenyl)propan-1-ol. BenchChem.
  • REACTIVATION OF DAMAGE PHENOL IN CHEMICAL AND BIOLOGICAL LABORATORIES. MINAR International Journal of Applied Sciences and Technology.
  • preventing degradation of 5-amino-2-chlorophenol during storage. BenchChem.

Sources

Reference Data & Comparative Studies

No content available

This section has no published content on the current product page yet.

Safety & Regulatory Compliance

Safety

Essential Safety and Operational Guide for Handling 2-Cyclopropyl-5-fluorophenol

This guide provides comprehensive safety protocols and operational procedures for the handling of 2-Cyclopropyl-5-fluorophenol. Tailored for researchers, scientists, and professionals in drug development, this document i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides comprehensive safety protocols and operational procedures for the handling of 2-Cyclopropyl-5-fluorophenol. Tailored for researchers, scientists, and professionals in drug development, this document is designed to instill a culture of safety and precision in the laboratory. The following procedures are grounded in established safety principles for handling substituted phenols, a class of compounds that requires meticulous attention to prevent chemical exposure.

The causality behind these rigorous protocols stems from the inherent reactivity and potential toxicity of phenolic compounds. Phenols can be corrosive to the skin and eyes, and systemic absorption can lead to severe health consequences.[1][2][3] The addition of a cyclopropyl group and a fluorine atom to the phenol ring may alter its reactivity, absorption, and toxicological profile, necessitating a cautious and well-documented approach to handling.

Hazard Assessment and Risk Mitigation

Anticipated Hazards:

  • Skin and Eye Corrosion: Phenolic compounds are known to cause severe skin burns and eye damage.[2][3]

  • Toxicity: Phenols can be toxic if inhaled, ingested, or absorbed through the skin.[1][2] Systemic effects can target the central nervous system, liver, and kidneys.[1][4]

  • Respiratory Irritation: Vapors or dusts can irritate the respiratory tract.[3][5]

Due to the lack of specific toxicity data for 2-Cyclopropyl-5-fluorophenol, it must be handled with the assumption that it possesses these hazards.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to minimizing exposure. The following table summarizes the recommended PPE for handling 2-Cyclopropyl-5-fluorophenol.

PPE Category Item Specifications and Recommendations
Eye/Face Protection Safety Goggles & Face ShieldWear chemical splash goggles conforming to ANSI Z87.1 or equivalent. A face shield should be worn over goggles when there is a significant risk of splashing.[1][2]
Hand Protection Chemical-Resistant GlovesDouble-gloving is recommended. Use a combination of a thinner nitrile glove as a base layer and a more robust glove such as neoprene or butyl rubber as the outer layer.[1][2] Nitrile gloves alone offer limited protection against phenols and should be changed immediately upon contamination.[2][6]
Body Protection Laboratory Coat & ApronA fully buttoned, long-sleeved laboratory coat is mandatory. For procedures with a high risk of splashing, a chemically resistant apron made of neoprene or butyl rubber should be worn over the lab coat.[1]
Respiratory Protection RespiratorAll handling of 2-Cyclopropyl-5-fluorophenol that may generate dust or vapors must be conducted in a certified chemical fume hood.[1][3] If a fume hood is not available or in the event of a large spill, a NIOSH-approved respirator with an organic vapor cartridge is required.

Step-by-Step Operational Plan: From Receipt to Disposal

A systematic workflow ensures that safety is integrated into every step of the handling process.

Receiving and Storage
  • Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Segregate: Store 2-Cyclopropyl-5-fluorophenol in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[5]

  • Label: Ensure the container is clearly labeled with the chemical name and appropriate hazard warnings.

Handling and Use

This workflow is designed to minimize the generation of and exposure to airborne contaminants.

Handling_Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_ppe Don Appropriate PPE prep_fume_hood Verify Fume Hood Functionality prep_ppe->prep_fume_hood Proceed to Handling prep_materials Gather All Necessary Materials prep_fume_hood->prep_materials Proceed to Handling prep_spill_kit Ensure Spill Kit is Accessible prep_materials->prep_spill_kit Proceed to Handling handle_weigh Weigh Solid in Fume Hood prep_spill_kit->handle_weigh Proceed to Handling handle_dissolve Dissolve in Fume Hood handle_weigh->handle_dissolve Proceed to Cleanup handle_transfer Transfer Solution in Fume Hood handle_dissolve->handle_transfer Proceed to Cleanup cleanup_decontaminate Decontaminate Glassware & Surfaces handle_transfer->cleanup_decontaminate Proceed to Cleanup cleanup_ppe Doff and Dispose of PPE Correctly cleanup_decontaminate->cleanup_ppe cleanup_waste Segregate and Label Hazardous Waste cleanup_ppe->cleanup_waste

Caption: Experimental workflow for handling 2-Cyclopropyl-5-fluorophenol.

Spill Management

In the event of a spill, immediate and correct action is crucial.

  • Evacuate: Alert personnel in the immediate area and evacuate if necessary.

  • Isolate: Restrict access to the spill area.

  • Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

  • Protect: Don the appropriate PPE, including respiratory protection if required.

  • Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[5]

  • Collect: Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

  • Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

All waste generated from handling 2-Cyclopropyl-5-fluorophenol is considered hazardous.

  • Solid Waste: Contaminated PPE, absorbent materials, and empty containers should be placed in a designated, sealed hazardous waste container.

  • Liquid Waste: Unused solutions and contaminated solvents must be collected in a properly labeled hazardous waste container.

  • Disposal Vendor: All hazardous waste must be disposed of through a licensed environmental waste management company, following all local, state, and federal regulations.[3][7]

Emergency Procedures

Immediate response to exposure can significantly mitigate harm.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[7]

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[7]

This guide is intended to supplement, not replace, comprehensive laboratory safety training and the professional judgment of experienced scientists. Always prioritize safety and adhere to the established protocols of your institution.

References

  • Yale Environmental Health & Safety. (n.d.). Phenol Standard Operating Procedure. Retrieved from [Link]

  • The University of Queensland. (n.d.). Working Safely with Phenol Guideline. UQ Policy and Procedure Library. Retrieved from [Link]

  • Monash University. (2023, June). Phenol - OHS Information Sheet. Health Safety & Wellbeing. Retrieved from [Link]

  • Office of Environmental Health and Safety (OEHS). (2023, June 30). FACT SHEET: Phenol. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Chlorophenols. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.